Cas no 1856133-27-1 ((5-Methylpyridin-3-yl)methanethiol)

• Product Name: (5-Methylpyridin-3-yl)methanethiol
• CAS No: 1856133-27-1
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 5909198
• PubChem ID: 88283725
• Update Time: 2025-10-28

(5-Methylpyridin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-methylpyridin-3-yl)methanethiol
• EN300-1830934
• SCHEMBL8348709
• 1856133-27-1
• (5-Methylpyridin-3-yl)methanethiol

• Inchi： 1S/C7H9NS/c1-6-2-7(5-9)4-8-3-6/h2-4,9H,5H2,1H3
• InChI Key： KSYYHCNOTQXSGL-UHFFFAOYSA-N
• SMILES： SCC1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 13.9Ų

Additional information on (5-Methylpyridin-3-yl)methanethiol

Introducing (5-Methylpyridin-3-yl)methanethiol and Its Significance in Modern Chemical Research

(5-Methylpyridin-3-yl)methanethiol, with the CAS number 1856133-27-1, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, featuring a pyridine backbone, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (5-Methylpyridin-3-yl)methanethiol consists of a pyridine ring substituted with a methyl group at the 5-position and a thiol group at the 3-position. This arrangement confers upon it both lipophilic and hydrophilic characteristics, allowing it to interact effectively with various biological targets. The presence of the thiol group also makes it susceptible to oxidation-reduction reactions, which can be exploited in redox-sensitive drug design.

In recent years, there has been growing interest in exploring the potential of heterocyclic thiols like (5-Methylpyridin-3-yl)methanethiol in medicinal chemistry. Studies have demonstrated that such compounds can serve as scaffolds for designing molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, research has shown that derivatives of this compound can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for anti-inflammatory therapies.

One of the most compelling aspects of (5-Methylpyridin-3-yl)methanethiol is its ability to modulate redox signaling pathways. Redox regulation plays a crucial role in various physiological processes, including cell proliferation, differentiation, and apoptosis. By acting as a redox-active molecule, this compound can potentially alter these processes, offering insights into its therapeutic potential. Furthermore, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems designed to target intracellular compartments.

The synthesis of (5-Methylpyridin-3-yl)methanethiol has been optimized through various chemical methodologies, including nucleophilic substitution reactions and transition metal-catalyzed coupling reactions. These synthetic approaches have enabled researchers to produce this compound in high yields and purity, facilitating its use in both academic research and industrial applications. The availability of reliable synthetic routes has also spurred innovation in developing new derivatives with tailored properties for specific applications.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between (5-Methylpyridin-3-yl)methanethiol and biological targets. Molecular docking studies have revealed that this compound can bind to a variety of proteins, including those involved in cancer metabolism and neurodegenerative diseases. These findings provide a rational basis for designing targeted therapies based on this scaffold.

In addition to its pharmaceutical applications, (5-Methylpyridin-3-yl)methanethiol has shown promise in the field of chemical biology as a probe for studying protein function. Its ability to covalently modify cysteine residues in proteins allows researchers to investigate protein dynamics and interactions at a molecular level. This capability is particularly valuable for understanding the mechanisms underlying diseases such as Alzheimer's and Parkinson's, where protein misfolding and aggregation play critical roles.

The future prospects for (5-Methylpyridin-3-yl)methanethiol are vast and multifaceted. Ongoing research is focused on exploring its potential as an antiviral agent, where its ability to disrupt viral replication mechanisms could lead to novel treatments for infectious diseases. Furthermore, its application in materials science is being explored, particularly in the development of conductive polymers and sensors.

In conclusion, (5-Methylpyridin-3-yl)methanethiol represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new therapeutic agents and biochemical probes. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.